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Compound of Interest

Methyl 4-methoxypyridine-2-
Compound Name:
carboxylate

cat. No.: B1332702

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds, including their nomenclature and properties, is
paramount. This guide provides an in-depth look at Methyl 4-methoxypyridine-2-carboxylate,
a heterocyclic compound with applications as an intermediate in organic synthesis.

Nomenclature and Identification

Methyl 4-methoxypyridine-2-carboxylate is known by several synonyms in scientific
literature and chemical databases. A clear understanding of these alternative names is crucial
for effective literature searches and chemical procurement.

Synonyms:

o 4-Methoxy-pyridine-2-carboxylic acid methyl ester[1][2]

2-Pyridinecarboxylic acid, 4-methoxy-, methyl ester[3]

Methyl 4-methoxypicolinate[4][5]

Methyl 4-(methyloxy)-2-pyridinecarboxylate[5]

Methyl 4-methoxy-2-picolinate[5]
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These synonyms are used interchangeably to refer to the same chemical entity, which is

uniquely identified by the following identifiers.

Key ldentifiers:

Identifier

Value

CAS Number

29681-43-4[1][3]

Molecular Formula

CsHoNO3[1][3]

Molecular Weight

167.16 g/mol [1][3]

InChlKey

OJDKENGKKYVJLY-UHFFFAOYSA-N[1]

Physicochemical Properties

The physical and chemical properties of Methyl 4-methoxypyridine-2-carboxylate are

summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.

Property Value

Appearance Pale Yellow Solid[5]

Melting Point 47-50 °C

Boiling Point 280.4 £ 20.0 °C (Predicted)

Density 1.156 + 0.06 g/cm3 (Predicted)

Solubility DMSO (Slightly), Methanol (Very Slightly)
Storage 2-8°C Refrigerator[5]

Synthesis of Methyl 4-methoxypyridine-2-

carboxylate

The following section details a common experimental protocol for the synthesis of Methyl 4-

methoxypyridine-2-carboxylate, starting from 2-Pyridinecarboxylic acid.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000350
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methoxypyridine-2-carboxylate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000350
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methoxypyridine-2-carboxylate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000350
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methoxypyridine-2-carboxylate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ade000350
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.pharmaffiliates.com/en/29681-43-4-methyl-4-methoxypicolinate-pa270025863.html
https://www.pharmaffiliates.com/en/29681-43-4-methyl-4-methoxypicolinate-pa270025863.html
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol

Materials:

e 2-Pyridinecarboxylic acid

e Thionyl chloride (SOCI2)

o Methanol (MeOH)

e Sodium methoxide (NaOMe)
e Chloroform (CHCIs)

e Magnesium sulfate (MgSOa)
« Silica gel (for column chromatography)
e Hexane

o Ethyl acetate (AcOEY)

e Diethyl ether (Et20)

o Water (H20)

Procedure:

e Chlorination: Dissolve 2-Pyridinecarboxylic acid (5.0 g, 40.6 mmol) in SOCI2 (15 mL) at O °C.
Slowly add H20 (950 uL) and reflux the mixture for 1 hour. After cooling, add another portion
of SOCIz (15 mL) and reflux for 2 days. Cool the mixture again, add a third portion of SOCIz
(15 mL), and reflux for another 2 days.[4]

e Solvent Removal: After the reaction is complete, remove the solvent by distillation under
reduced pressure.[4]

« Esterification: Dissolve the resulting residue in MeOH (30 mL) and reflux overnight. Then,
add a solution of NaOMe (4.4 g, 81.2 mmol) in MeOH (50 mL) and continue to reflux for 2
days.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8487601.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8487601.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8487601.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Work-up and Extraction: Remove the solvent by distillation under reduced pressure. Dissolve
the residue in water and extract with CHCIs. Combine the organic phases, dry over MgSOa,
and concentrate under reduced pressure.[4]

« Purification: Purify the crude product by silica gel column chromatography using a gradient of
hexane:AcOEt (from 1:1 to 1:10). Wash the resulting solid with a 1.1 mixture of hexane-Et20
to afford the final product.[4]

Yield: 1.8 g (26%) of Methyl 4-methoxypyridine-2-carboxylate as a light yellow solid.[4]

Synthesis Workflow

The synthesis process can be visualized as a multi-step workflow, from the starting material to
the final purified product.

Chiorination Esterification Work-up & Extraction
(SOCI2, H20, Reflux) ’ Sl RETERE! ’ (MeOH, NaOMe, Reflux) ’ S R (H20, CHCI3)

Purification
(Column Chromatography)

2-Pyridinecarboxyic Acid Methyl 4-methoxypyridine-2-carboxylate

Click to download full resolution via product page
A flowchart illustrating the synthesis of Methyl 4-methoxypyridine-2-carboxylate.

Characterization Data

The structural confirmation of Methyl 4-methoxypyridine-2-carboxylate is typically achieved
through various spectroscopic techniques. While detailed experimental spectra are found in
specialized databases, the following table summarizes the expected characterization data.
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Technique Data

H NMR Expected signals for methoxy group protons,
pyridine ring protons, and methyl ester protons.
Expected signals for carbons of the pyridine

13C NMR

ring, methoxy group, and carbony! group.

Mass Spectrometry (MS)

Molecular ion peak (M*) corresponding to the

molecular weight of the compound.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C=0 (ester),
C-O-C (ether), and aromatic C=C and C-N
bonds.[3]

Raman Spectroscopy

Complementary vibrational modes to IR

spectroscopy.[3]

Applications in Research and Development

Methyl 4-methoxypyridine-2-carboxylate serves as a valuable intermediate in the synthesis

of more complex molecules. Its primary application lies in the preparation of substituted

terpyridine ligands. These ligands are of significant interest due to their ability to form stable

complexes with various metal ions, which have applications in areas such as protein

purification and materials science.[4][5]

The workflow for such an application would typically involve the reaction of Methyl 4-

methoxypyridine-2-carboxylate with other heterocyclic building blocks to construct the

terpyridine scaffold.

Methyl 4-methoxypyridine-2-carboxylate

Heterocyclic Building Blocks

. o P P Protein Purification,
|—>| Terpyridine Precursor Substituted Terpyridine Ligand Materials/Sclence:

Click to download full resolution via product page

A conceptual workflow for the application of Methyl 4-methoxypyridine-2-carboxylate.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methoxypyridine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methoxypyridine-2-carboxylate
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8487601.htm
https://www.pharmaffiliates.com/en/29681-43-4-methyl-4-methoxypicolinate-pa270025863.html
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/product/b1332702?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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